Cas no 2171165-01-6 (1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidine-3-carboxylic acid)
1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidine-3-carboxylic acid
- EN300-1504477
- EN300-1544654
- 2171242-60-5
- 1-[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]azetidine-3-carboxylic acid
- 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]azetidine-3-carboxylic acid
- EN300-1570743
- 1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]azetidine-3-carboxylic acid
- 2171165-01-6
- 2172001-17-9
-
- Inchi: 1S/C26H28N2O5/c29-24(28-13-17(14-28)25(30)31)16-9-11-18(12-10-16)27-26(32)33-15-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-8,16-18,23H,9-15H2,(H,27,32)(H,30,31)
- InChI Key: DPXWFUUZLHNFPK-UHFFFAOYSA-N
- SMILES: O=C(C1CCC(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(=O)O)C1
Computed Properties
- Exact Mass: 448.19982200g/mol
- Monoisotopic Mass: 448.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 6
- Complexity: 721
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 95.9Ų
1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1544654-0.05g |
1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]azetidine-3-carboxylic acid |
2171165-01-6 | 0.05g |
$2829.0 | 2023-07-10 | ||
| Enamine | EN300-1544654-0.1g |
1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]azetidine-3-carboxylic acid |
2171165-01-6 | 0.1g |
$2963.0 | 2023-07-10 | ||
| Enamine | EN300-1544654-0.25g |
1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]azetidine-3-carboxylic acid |
2171165-01-6 | 0.25g |
$3099.0 | 2023-07-10 | ||
| Enamine | EN300-1544654-0.5g |
1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]azetidine-3-carboxylic acid |
2171165-01-6 | 0.5g |
$3233.0 | 2023-07-10 | ||
| Enamine | EN300-1544654-1.0g |
1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]azetidine-3-carboxylic acid |
2171165-01-6 | 1.0g |
$3368.0 | 2023-07-10 | ||
| Enamine | EN300-1544654-2.5g |
1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]azetidine-3-carboxylic acid |
2171165-01-6 | 2.5g |
$6602.0 | 2023-07-10 | ||
| Enamine | EN300-1544654-5.0g |
1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]azetidine-3-carboxylic acid |
2171165-01-6 | 5.0g |
$9769.0 | 2023-07-10 | ||
| Enamine | EN300-1544654-10.0g |
1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]azetidine-3-carboxylic acid |
2171165-01-6 | 10.0g |
$14487.0 | 2023-07-10 | ||
| Enamine | EN300-1544654-50mg |
1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]azetidine-3-carboxylic acid |
2171165-01-6 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1544654-100mg |
1-[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]azetidine-3-carboxylic acid |
2171165-01-6 | 100mg |
$2963.0 | 2023-09-25 |
1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidine-3-carboxylic acid Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
Additional information on 1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidine-3-carboxylic acid
Comprehensive Analysis of 1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidine-3-carboxylic acid (CAS No. 2171165-01-6)
1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidine-3-carboxylic acid (CAS No. 2171165-01-6) is a specialized peptide synthesis intermediate widely utilized in pharmaceutical research and biotechnology. This compound features a unique cyclohexane-azetidine backbone coupled with a 9-fluorenylmethoxycarbonyl (Fmoc) protecting group, making it invaluable in solid-phase peptide synthesis (SPPS). Its structural complexity and high purity are critical for developing therapeutic peptides and drug candidates, aligning with current trends in precision medicine and bioconjugation technologies.
The growing demand for Fmoc-protected amino acid derivatives like this compound is driven by advancements in peptide-based drug discovery. Researchers frequently search for "Fmoc-cyclohexane derivatives" or "azetidine carboxylic acid applications" to explore its role in targeted drug delivery and enzyme inhibition. Its stereospecificity (1r,4r configuration) ensures optimal binding affinity, a hot topic in structure-activity relationship (SAR) studies. Additionally, its compatibility with automated peptide synthesizers addresses the industry's push toward high-throughput screening.
From a synthetic chemistry perspective, CAS No. 2171165-01-6 exemplifies innovation in protecting group strategies. The Fmoc group offers orthogonal deprotection under mild conditions, a feature highly sought after in green chemistry initiatives. Recent publications highlight its utility in macrocyclic peptide design, a trending area due to the success of cyclic peptide therapeutics like immunosuppressants. SEO-optimized queries such as "Fmoc-amino acid cyclohexane solubility" or "azetidine-3-carboxylic acid stability" reflect user interest in its physicochemical properties.
In bioconjugation, this compound’s carboxylic acid moiety enables facile crosslinking with amines, pivotal for antibody-drug conjugates (ADCs). Its rigid cyclohexane ring enhances metabolic stability, a key concern in peptidomimetic design. Discussions on forums like ResearchGate often center on "optimizing Fmoc deprotection yields" or "cyclohexane-based spacer arms," underscoring its relevance in biopharmaceutical formulation.
Quality control of 1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidine-3-carboxylic acid involves rigorous HPLC and LC-MS analysis to ensure ≥98% purity, a standard demanded by GMP-compliant manufacturers. The compound’s chiral purity is particularly scrutinized, as impurities can impact peptide folding and biological activity. Analytical method development for such sterically hindered molecules remains a frequent search topic among QC specialists.
Emerging applications in nanocarrier systems further elevate its importance. The azetidine ring’s strain energy is exploited to enhance drug-loading capacity, while the Fmoc group aids in surface functionalization of nanoparticles. These attributes resonate with the rise of theranostic platforms, where users often inquire about "Fmoc-cleavage in nanomedicine" or "cyclohexane linkers for PEGylation."
In summary, CAS No. 2171165-01-6 represents a nexus of peptide chemistry, material science, and drug development. Its multifaceted utility ensures sustained interest across academia and industry, with search trends emphasizing synthetic protocols, stability data, and novel applications in next-generation therapeutics.
2171165-01-6 (1-(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylazetidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)